N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C20H21N3O3/c1-3-19-22-23-20(26-19)15-7-9-16(10-8-15)21-18(24)13-6-14-4-11-17(25-2)12-5-14/h4-5,7-12H,3,6,13H2,1-2H3,(H,21,24)
• InChI Key: KEOMUEVSOAWQBX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

“N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-3-(4-methoxyphenyl)propanamide” is a compound that belongs to the class of organic compounds known as oxadiazoles. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles are synthesized by cyclization of benzophenone hydrazide, followed by the nucleophillic alkylation of heterocyclic scaffold. An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring. Structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Scientific Research Applications

Medicinal Applications

Oxadiazoles have demonstrated promising pharmacological properties. Researchers have investigated their potential as:

• .

Other Miscellaneous Applications

Beyond the fields mentioned above, oxadiazoles have been explored for:

Mechanism of Action

Target of Action

The primary target of N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-3-(4-methoxyphenyl)propanamide is acetylcholinesterase (AChE) . AChE is an enzyme that catalyzes the breakdown of acetylcholine, a neurotransmitter, into choline and acetate. This process is crucial for the regulation of nerve signal transmission at cholinergic synapses.

Mode of Action

This compound acts as an inhibitor of AChE . It binds to the active site of the enzyme, preventing the breakdown of acetylcholine. This results in an increase in the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission .

Biochemical Pathways

The inhibition of AChE affects the cholinergic pathway . This pathway involves the transmission of nerve signals using acetylcholine as a neurotransmitter. By inhibiting AChE, the compound prolongs the action of acetylcholine, leading to enhanced nerve signal transmission. This can have various downstream effects, depending on the specific neural circuits involved .

Pharmacokinetics

The oxadiazole core is known to be a part of many pharmacologically active compounds, suggesting that it may have favorable adme properties .

Result of Action

The inhibition of AChE by this compound leads to enhanced cholinergic transmission. This can result in various molecular and cellular effects, depending on the specific neural circuits involved. For instance, in the context of Alzheimer’s disease, enhancing cholinergic transmission could potentially alleviate cognitive symptoms .

Future Directions

Oxadiazoles have shown a wide range of applications in various fields such as material science, medicinal chemistry, and high energy molecules. The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. Therefore, future research could focus on exploring new synthesis methods and potential applications of oxadiazoles, including “N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-3-(4-methoxyphenyl)propanamide”.